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Compound of Interest

Compound Name:
2-Hydroxy-N-(2-

hydroxyethyl)propanamide

Cat. No.: B1220602 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for the safety of personnel and the protection of our ecosystems. This guide

provides detailed procedures for the proper disposal of 2-Hydroxy-N-(2-
hydroxyethyl)propanamide, tailored for researchers, scientists, and drug development

professionals.

Hazard and Precautionary Summary
2-Hydroxy-N-(2-hydroxyethyl)propanamide is classified as harmful if swallowed, in contact

with skin, or if inhaled, and may cause skin, eye, and respiratory irritation.[1] Adherence to

appropriate safety protocols is essential during handling and disposal.
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed
P270: Do not eat, drink or smoke when using

this product.[1]

H312: Harmful in contact with skin
P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.[1]

H332: Harmful if inhaled

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

H315: Causes skin irritation

P302+P352+P312+P362+P364: IF ON SKIN:

Wash with plenty of soap and water. Call a

POISON CENTER or doctor if you feel unwell.

Take off contaminated clothing and wash it

before reuse.

H319: Causes serious eye irritation

P304+P340+P312: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing. Call a POISON CENTER or doctor if

you feel unwell.

H335: May cause respiratory irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

P501: Dispose of contents / container in

accordance with local / regional / national /

international regulations.[1]

Experimental Protocol: Disposal Procedure
The recommended method for the disposal of 2-Hydroxy-N-(2-hydroxyethyl)propanamide is

through incineration by a licensed waste disposal company.

Materials:

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat.
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Combustible solvent (e.g., ethanol, isopropanol).

Sealable, properly labeled hazardous waste container.

Chemical fume hood.

Procedure:

Preparation: Don the appropriate PPE before handling the chemical. All work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

Solubilization: Dissolve or mix the 2-Hydroxy-N-(2-hydroxyethyl)propanamide waste with

a combustible solvent. This facilitates complete combustion during incineration.

Containment: Carefully transfer the solution into a designated and properly labeled

hazardous waste container. Ensure the container is compatible with the solvent used.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name and any associated hazards.

Storage: Store the sealed container in a designated, secure, and well-ventilated waste

accumulation area, away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste by a licensed and

certified waste disposal contractor. Ensure that the disposal method is incineration at a

facility equipped with an afterburner and scrubber to neutralize harmful combustion

byproducts.[1]

Decontamination: Thoroughly decontaminate all non-disposable equipment and the work

area used during the disposal process. Dispose of any contaminated disposable materials

(e.g., gloves, wipes) as hazardous waste.
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Figure 1: Disposal Workflow for 2-Hydroxy-N-(2-hydroxyethyl)propanamide
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Caption: Disposal Workflow for 2-Hydroxy-N-(2-hydroxyethyl)propanamide.

Disclaimer: This information is intended for guidance purposes only and should not supersede

any local, state, or federal regulations. Always consult your institution's Environmental Health

and Safety (EHS) department for specific disposal protocols and requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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